Cas no 1254475-87-0 (JWH-018 N-Pentyl-5-carboxylic Acid (100 μg/mL in Methanol))

• Product Name: JWH-018 N-Pentyl-5-carboxylic Acid (100 μg/mL in Methanol)
• CAS No: 1254475-87-0
• MF: C₂₄H₂₁NO₃
• MW: 371.428446531296
• CID: 2086236
• PubChem ID: 53394451
• Update Time: 2025-05-24

JWH-018 N-Pentyl-5-carboxylic Acid (100 μg/mL in Methanol) Chemical and Physical Properties

Names and Identifiers

• JWH 018 N-pentanoic acid metabolite
• JWH-018 N-Pentyl-5-carboxylic Acid
• JWH-018 N-pentanoic acid metabolite, 0.1mg/ml in Ethanol
• JWH-018 N-pentanoic acid metabolite, 1mg/ml in Ethanol
• JWH-018 N-pentanoic acid metabolite
• SCHEMBL16280633
• DTXSID001016375
• 5-(3-(1-naphthoyl)-1H-indol-1-yl)-pentanoic acid
• CHEBI:183693
• BDBM50088441
• JWH-018 N-Pentyl-5-carboxylic Acid; JWH-018 5-Pentanoic acid metabolite
• NS00017257
• 5-[3-(naphthalene-1-carbonyl)indol-1-yl]pentanoic acid
• 1254475-87-0
• CHEMBL3526290
• VCC36349
• 5-(3-(1-Naphthoyl)-1H-indol-1-yl)pentanoic acid
• EAC47587
• JWH-018 N-Pentyl-5-carboxylic Acid (100 μg/mL in Methanol)

• Inchi： 1S/C24H21NO3/c26-23(27)14-5-6-15-25-16-21(19-11-3-4-13-22(19)25)24(28)20-12-7-9-17-8-1-2-10-18(17)20/h1-4,7-13,16H,5-6,14-15H2,(H,26,27)
• InChI Key： BYIVGHIYNFQIJX-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC2C=CC=CC1=2)C1=CN(C2C=CC=CC=21)CCCCC(=O)O

Computed Properties

• Exact Mass: 371.15214353g/mol
• Monoisotopic Mass: 371.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 59.3Ų

Additional information on JWH-018 N-Pentyl-5-carboxylic Acid (100 μg/mL in Methanol)

Introduction to JWH-018 N-Pentyl-5-carboxylic Acid (100 μg/mL in Methanol) and Its Significance in Modern Research

JWH-018 N-Pentyl-5-carboxylic Acid, with the CAS number 1254475-87-0, is a compound that has garnered significant attention in the field of chemical and biomedical research. This compound, specifically formulated as a solution at a concentration of 100 μg/mL in Methanol, serves as a critical reagent in various experimental protocols. The unique structural and chemical properties of JWH-018 N-Pentyl-5-carboxylic Acid make it an invaluable tool for researchers exploring the intricacies of molecular interactions and pharmacological responses.

The chemical structure of JWH-018 N-Pentyl-5-carboxylic Acid encompasses a carboxylic acid functional group attached to a pentyl chain, which contributes to its solubility in organic solvents like methanol. This solubility profile is particularly advantageous for applications in high-performance liquid chromatography (HPLC) and other analytical techniques that require precise solubility characteristics. The compound's stability under various storage conditions further enhances its utility in long-term research projects.

In recent years, JWH-018 N-Pentyl-5-carboxylic Acid has been extensively studied for its potential role in understanding the mechanisms of action of synthetic cannabinoids. These compounds, which mimic the effects of natural cannabinoids found in cannabis plants, have become a focal point in pharmacological research due to their complex interactions with endocannabinoid receptors. The structural similarity of JWH-018 to known cannabinoid receptors has led to its use as a reference compound in assays designed to evaluate receptor binding affinities and downstream signaling pathways.

One of the most compelling aspects of JWH-018 N-Pentyl-5-carboxylic Acid is its application in the development of novel therapeutic agents. Researchers are leveraging its chemical properties to design molecules that can selectively target specific cannabinoid receptors without inducing the psychoactive effects associated with unmodified synthetic cannabinoids. This approach holds promise for treating a range of medical conditions, including chronic pain, inflammation, and neurodegenerative disorders. The precise formulation of JWH-018 as a 100 μg/mL solution in methanol ensures that researchers can easily incorporate this compound into their experimental designs with minimal variability.

The latest advancements in computational chemistry have further enhanced the utility of JWH-018 N-Pentyl-5-carboxylic Acid. Molecular modeling studies have revealed detailed insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for designing more effective and selective drugs that can modulate cannabinoid receptor activity without off-target effects. The availability of high-quality computational data alongside the physical sample has significantly accelerated the drug discovery process.

Moreover, the role of JWH-018 N-Pentyl-5-carboxylic Acid in understanding drug metabolism has been highlighted in recent research publications. Studies have demonstrated that this compound undergoes specific metabolic pathways in vivo, providing valuable information about its potential side effects and duration of action. This knowledge is essential for optimizing dosing regimens and minimizing adverse reactions in patients who might benefit from cannabinoid-based therapies.

The versatility of JWH-018 N-Pentyl-5-carboxylic Acid extends beyond its use as a research tool; it also serves as an educational resource for training new scientists and students. Its well-documented properties and applications make it an ideal candidate for teaching the fundamentals of pharmacology and medicinal chemistry. By incorporating this compound into educational curricula, educators can provide hands-on experience with cutting-edge research tools that are relevant to contemporary scientific challenges.

As research continues to evolve, the demand for high-purity compounds like JWH-018 N-Pentyl-5-carboxylic Acid is expected to grow. Manufacturers are investing in advanced synthesis techniques to produce larger quantities of this compound while maintaining stringent quality control measures. This ensures that researchers around the world have access to reliable and consistent materials for their studies.

In conclusion, JWH-018 N-Pentyl-5-carboxylic Acid (100 μg/mL in Methanol) is a multifaceted compound with significant implications for both academic research and pharmaceutical development. Its unique chemical properties, coupled with its role in understanding complex biological systems, make it an indispensable tool for scientists investigating cannabinoid receptors and related therapeutic applications. As our understanding of these systems continues to expand, compounds like JWH-018 will undoubtedly play a pivotal role in shaping the future of medicine.